Cas no 56857-02-4 (2-(3-bromo-2-thienyl)-1,3-Dioxolane)
56857-02-4 structure
Product Name:2-(3-bromo-2-thienyl)-1,3-Dioxolane
CAS No:56857-02-4
MF:C7H7BrO2S
MW:235.098280191422
CID:2104285
PubChem ID:12220211
Update Time:2025-04-21
2-(3-bromo-2-thienyl)-1,3-Dioxolane Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-2-thienyl)-1,3-Dioxolane
- 1,3-Dioxolane, 2-(3-bromo-2-thienyl)-
- 2-(3-bromo-thiophen-2-yl)-[1,3]dioxolane
- 2-(3-bromothiophen-2-yl)-1,3-dioxolane
- 3-bromo-2-(1,3-dioxolan-2-yl)thiophene
- 3-bromo-2-(2-dioxolanyl)thiophene
- bromothienyl dioxolane
- SCHEMBL1858414
- DA-20642
- RRLGYJDKXAVIJU-UHFFFAOYSA-N
- 56857-02-4
-
- Inchi: 1S/C7H7BrO2S/c8-5-1-4-11-6(5)7-9-2-3-10-7/h1,4,7H,2-3H2
- InChI Key: RRLGYJDKXAVIJU-UHFFFAOYSA-N
- SMILES: BrC1C=CSC=1C1OCCO1
Computed Properties
- Exact Mass: 233.93500
- Monoisotopic Mass: 233.93501Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.7Ų
Experimental Properties
- PSA: 46.70000
- LogP: 2.55600
2-(3-bromo-2-thienyl)-1,3-Dioxolane Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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